molecular formula C12H12N2O B8365412 N-(1-Methyl-3-isoquinolinyl)acetamide CAS No. 15787-17-4

N-(1-Methyl-3-isoquinolinyl)acetamide

Cat. No.: B8365412
CAS No.: 15787-17-4
M. Wt: 200.24 g/mol
InChI Key: TVBXINVWIOTZIV-UHFFFAOYSA-N
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Description

N-(1-Methyl-3-isoquinolinyl)acetamide is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

15787-17-4

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

N-(1-methylisoquinolin-3-yl)acetamide

InChI

InChI=1S/C12H12N2O/c1-8-11-6-4-3-5-10(11)7-12(13-8)14-9(2)15/h3-7H,1-2H3,(H,13,14,15)

InChI Key

TVBXINVWIOTZIV-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC2=CC=CC=C12)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetic anhydride (1.4 mL, 15 mmol) was added to a suspension of Example 141A (0.79 g, 5.0 mmol) and triethylamine (0.76 ml, 5.5 mmol) in CH2Cl2 (20 mL) at ambient temperature. The mixture was stirred for 3.5 hours, then the volatiles were removed under reduced pressure. The residue was chased with toluene (3×25 mL) and then concentrated under reduced pressure to provide the title compound. MS (ESI) m/z 201 (M+H)+.
Quantity
1.4 mL
Type
reactant
Reaction Step One
Quantity
0.79 g
Type
reactant
Reaction Step One
Quantity
0.76 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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